(2S)-2-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-amino-4-oxobutanoic acid

• IUPAC Name: (2S)-2-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-amino-4-oxobutanoic acid
• InChI: InChI=1S/C33H37N3O13/c1-16(37)35-28-30(48-19(4)40)29(47-18(3)39)26(15-45-17(2)38)49-31(28)36(25(32(42)43)13-27(34)41)33(44)46-14-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24-26,28-31H,13-15H2,1-4H3,(H2,34,41)(H,35,37)(H,42,43)/t25-,26+,28+,29+,30+,31+/m0/s1
• InChI Key: JMZFFUIKTUNANK-MJCYOTSPSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1N(C(CC(=O)N)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)COC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1N([C@@H](CC(=O)N)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)COC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C33H37N3O13
• Molecular Weight: 683.7 g/mol

Description

This compound is a structurally complex molecule combining a modified carbohydrate moiety with an amino acid derivative. Key features include:

• Core structure: A 2R,3R,4R,5S,6R-configured oxan-2-yl (pyranose) ring with multiple acetyl groups (3-acetamido, 4,5-diacetyloxy, and 6-acetyloxymethyl substituents), suggesting a hexose-derived scaffold .
• Amino acid component: A 4-amino-4-oxobutanoic acid (aspartic acid derivative) linked via an amide bond.
• Protective groups: A 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, commonly used in peptide synthesis to protect amines during solid-phase synthesis .

Its synthesis likely involves coupling the acetylated sugar moiety to the aspartic acid backbone, followed by Fmoc protection. The compound’s design implies applications in glycopeptide synthesis or glycosylation studies, where controlled protection and deprotection are critical .

Comparison with Similar Compounds

Key Observations :

• Sugar vs. Simple Esters: The target compound’s acetylated oxan-2-yl group distinguishes it from simpler ester-substituted analogs (e.g., benzyloxy or methoxy).
• Amino Acid Backbone: All compounds share an aspartic acid-derived core, but substituents at the 4-position (e.g., benzyloxy, methoxy, or sugar) dictate their role in peptide elongation or conjugation .
• Protection Strategies : The Fmoc group is a common feature, enabling compatibility with standard solid-phase synthesis protocols .

Research Findings :

• Synthesis Challenges : The acetylated sugar moiety in the target compound may complicate coupling reactions due to steric hindrance, unlike simpler esters .
• Biological Activity : Fmoc-protected analogs are typically inert in biological systems until deprotected, making them suitable for controlled-release applications .